BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
MMO0299

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MMO0299

Cat. No.: B15574125

Essential Safety and Handling Guide for MM0299

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
MM02929, a selective and cell-penetrant inhibitor of lanosterol synthase (LSS). Adherence to
these guidelines is crucial for ensuring laboratory safety and the integrity of your research.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling MM0299 to minimize
exposure and ensure personal safety. The following table summarizes the required PPE.

Category Item Specifications

ANSI 787.1 certified, with side

Eye Protection Safety Glasses )

shields
) ) ) Nitrile rubber, minimum

Hand Protection Chemical-resistant gloves )
thickness 0.11 mm

Body Protection Laboratory Coat Standard, full-length
Recommended when handling

Respiratory Protection Dust mask or respirator large quantities or for

prolonged periods
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Safety and Handling Protocols

General Handling:

Handle MMO0299 in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Do not breathe dust or aerosols.

Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily accessible.
Storage:

o Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

 Recommended storage temperature is -20°C for long-term storage.

Disposal Plan

Dispose of MM0299 and any contaminated materials in accordance with all applicable federal,
state, and local regulations.

e Unused Product: Dispose of as hazardous waste. Do not allow it to enter the environment.
o Contaminated PPE: Dispose of as hazardous waste.

Quantitative Safety Data

At the time of this publication, specific quantitative toxicological data and occupational
exposure limits for MM0299 are not publicly available.
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Data Point Value

Acute Toxicity (Oral, Dermal, Inhalation) Not available
LD50/LC50 Not available
Occupational Exposure Limits (OEL) Not available

Mechanism of Action: Inhibition of Lanosterol
Synthase

MMO0299 is a potent inhibitor of lanosterol synthase (LSS), a key enzyme in the cholesterol
biosynthesis pathway. By inhibiting LSS, MM0299 blocks the conversion of (S)-2,3-
epoxysqualene to lanosterol, thereby disrupting the production of cholesterol. This inhibition
diverts the metabolic flux towards an alternative pathway, leading to the accumulation of
24(S),25-epoxycholesterol (EPC). The depletion of cellular cholesterol and the accumulation of
EPC are believed to be the primary mechanisms behind the anti-glioblastoma activity of
MMO0299.[1][2][31[4]
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Caption: Mechanism of MM0299 action on the cholesterol biosynthesis pathway.
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Experimental Workflow: Handling MM0299 in the
Laboratory

The following diagram outlines a standard workflow for handling MM0299 in a research

laboratory setting, from reception to disposal.
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Caption: Standard laboratory workflow for handling MM0299.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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